Cas no 2228447-48-9 (3-amino-2-(2-chloro-6-methylphenyl)propanoic acid)

• Product Name: 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid
• CAS No: 2228447-48-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5929751
• PubChem ID: 165754129
• Update Time: 2025-06-14

3-amino-2-(2-chloro-6-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid
• EN300-1979270
• 2228447-48-9

• Inchi： 1S/C10H12ClNO2/c1-6-3-2-4-8(11)9(6)7(5-12)10(13)14/h2-4,7H,5,12H2,1H3,(H,13,14)
• InChI Key： QDUZLICUAWUGQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C(=O)O)CN

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid (CAS: 2228447-48-9)

The compound 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid (CAS: 2228447-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the role of 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid in modulating specific biological pathways. Research published in the Journal of Medicinal Chemistry highlights its interaction with certain enzyme targets, suggesting its utility in designing novel enzyme inhibitors. The study employed advanced computational modeling and in vitro assays to demonstrate the compound's binding affinity and selectivity, paving the way for further optimization.

Another significant development is the exploration of synthetic routes for 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid. A recent paper in Organic Letters details a scalable and efficient synthesis method, which could facilitate large-scale production for preclinical and clinical studies. The authors reported high yields and purity, addressing previous challenges in the compound's availability for research purposes.

In addition to its synthetic and pharmacological aspects, the compound's potential therapeutic applications are being actively investigated. Preliminary studies suggest its efficacy in models of neurological disorders, with particular emphasis on its neuroprotective effects. These findings, though still in the early stages, underscore the compound's versatility and warrant further investigation.

In conclusion, 3-amino-2-(2-chloro-6-methylphenyl)propanoic acid (CAS: 2228447-48-9) represents a promising candidate in the realm of drug discovery and development. Ongoing research aims to fully characterize its biological activities and optimize its properties for therapeutic use. The compound's unique structural and functional attributes position it as a valuable subject for future studies in chemical biology and pharmaceutical sciences.